Cas no 1396878-64-0 (1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine)

• Product Name: 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine
• CAS No: 1396878-64-0
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5991675
• PubChem ID: 71786980
• Update Time: 2025-05-19

1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine
• (4-propan-2-yloxyphenyl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
• 1-[4-(propan-2-yloxy)benzoyl]-4-(thiophen-3-yl)piperidine
• 1396878-64-0
• VU0534726-1
• F6184-0497
• AKOS024535791
• (4-isopropoxyphenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone

• Inchi： 1S/C19H23NO2S/c1-14(2)22-18-5-3-16(4-6-18)19(21)20-10-7-15(8-11-20)17-9-12-23-13-17/h3-6,9,12-15H,7-8,10-11H2,1-2H3
• InChI Key： JNTRXVKDKJSKGQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(C)C)C=C1)(N1CCC(C2C=CSC=2)CC1)=O

Computed Properties

• Exact Mass: 329.14495015g/mol
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine

Comprehensive Overview of 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine (CAS No. 1396878-64-0)

The compound 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine (CAS No. 1396878-64-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a piperidine core with thiophene and benzoyl moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting neurological and metabolic disorders.

One of the key features of 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine is its versatility in chemical synthesis. The presence of the thiophene ring enhances its electronic properties, while the propan-2-yloxy group contributes to its solubility and bioavailability. These attributes make it a valuable intermediate in the development of novel therapeutics. Recent studies have explored its role in modulating specific biological pathways, which aligns with the growing demand for precision medicine.

In the context of current trends, the compound's potential applications in neurodegenerative diseases and metabolic syndrome are particularly noteworthy. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the interactions of 1396878-64-0 with various biological targets. This approach not only accelerates the R&D process but also reduces costs, making it a hot topic in both academic and industrial circles.

Another area of interest is the compound's stability and compatibility with other chemical entities. The piperidine scaffold is known for its robustness, and the addition of the thiophene ring further enhances its chemical diversity. This makes 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine a preferred choice for combinatorial chemistry and high-throughput screening. As the pharmaceutical industry shifts toward more sustainable practices, the compound's synthetic efficiency also aligns with green chemistry principles.

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In conclusion, 1-4-(propan-2-yloxy)benzoyl-4-(thiophen-3-yl)piperidine (CAS No. 1396878-64-0) represents a fascinating area of study with broad implications for modern chemistry and medicine. Its structural complexity and functional versatility make it a standout candidate for future innovations. As research continues to unfold, this compound is likely to play a pivotal role in advancing both scientific knowledge and therapeutic solutions.